Cas no 918812-45-0 (Benzoic acid, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methoxy-)

• Product Name: Benzoic acid, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methoxy-
• CAS No: 918812-45-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 770630
• PubChem ID: 71426378
• Update Time: 2025-04-19

Benzoic acid, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methoxy-
• 2-(3,5-dimethylpyrazol-1-yl)-5-methoxybenzoic acid
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-methoxybenzoic acid
• DTXSID60845136
• 918812-45-0

• Inchi： 1S/C13H14N2O3/c1-8-6-9(2)15(14-8)12-5-4-10(18-3)7-11(12)13(16)17/h4-7H,1-3H3,(H,16,17)
• InChI Key： DVHSBEJGJXMOPT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų